Cas no 57967-74-5 (1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-)
![1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel- structure](https://www.kuujia.com/scimg/cas/57967-74-5x500.png)
57967-74-5 structure
Product name:1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-
1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-
- [2alpha,5beta(S*)]-2,6,10,10-tetramethyl-1-oxaspiro[4.5]decan-6-yl acetate
- (2alpha,5beta(S*))-2,6,10,10-Tetramethyl-1-oxaspiro(4.5)decan-6-ylacetate
- (2R,5R,6S)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-yl acetate
- 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-
- 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5R,6S)-rel-
- EINECS 261-050-9
- 57967-74-5
- (2R,5R,6S)-rel-1-Oxaspiro[4.5]decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate
- NS00123298
- DTXSID401340574
-
- Inchi: InChI=1S/C15H26O3/c1-11-7-10-15(17-11)13(3,4)8-6-9-14(15,5)18-12(2)16/h11H,6-10H2,1-5H3/t11-,14+,15-/m1/s1
- InChI Key: LTAWGWRPOGXHBD-BYCMXARLSA-N
- SMILES: CC1CCC2(O1)C(CCCC2(C)OC(=O)C)(C)C
Computed Properties
- Exact Mass: 254.188
- Monoisotopic Mass: 254.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 3.1
Experimental Properties
- Density: 1.01
- Boiling Point: 310.6°Cat760mmHg
- Flash Point: 126.9°C
- Refractive Index: 1.48
1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel- Related Literature
-
Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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5. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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